OJT008

• Molecular Formula: C18H17ClN4
• Molecular Weight: 324.8 g/mol
• InChI: InChI=1S/C18H17ClN4/c1-13-16(19)18(23(2)12-14-8-4-3-5-9-14)22-17(21-13)15-10-6-7-11-20-15/h3-11H,12H2,1-2H3
• InChIKey: OLXMMONMZJCVPR-UHFFFAOYSA-N

OJT008 Procurement Guide

OJT008 (CAS 256370-29-3) is a small-molecule inhibitor of methionine aminopeptidase (MetAP), a metalloprotease essential for N-terminal methionine excision during protein synthesis. OJT008 demonstrates potent inhibitory activity against two MetAP isoforms of high therapeutic relevance: MtMetAP1c from Mycobacterium tuberculosis and MetAP1Lm from Leishmania major [1][2]. The compound is characterized by a pyrimidine-based scaffold and exhibits metal cofactor-dependent inhibition, with IC50 values in the low micromolar range against MtMetAP1c activated by CoCl₂ and NiCl₂ [1]. OJT008 also displays submicromolar antiparasitic activity against L. major promastigotes and significant in vivo efficacy in murine models of cutaneous leishmaniasis without observable toxicity [2].

MtMetAP1c enzyme inhibition with metal cofactor-dependent selectivity

Target engagement validation via MetAP1 overexpression models

Dual-pathogen research spanning M. tuberculosis and Leishmania species

• [1] Onyenaka C, Idowu KA, Ha NP, Graviss EA, Olaleye OA. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase. Int J Mol Sci. 2023 Dec 5;24(24):17142. View Source
• [2] Rodriguez F, John SF, Johnson J, et al. In Vitro and In Vivo Characterization of Potent Antileishmanial Methionine Aminopeptidase 1 Inhibitors. Antimicrob Agents Chemother. 2020 May 21;64(6):e01422-19. View Source

Why OJT008 Cannot Be Substituted

The OJT series comprises structurally related MetAP inhibitors (OJT001–OJT008) that share a common pharmacophore but exhibit divergent biological profiles due to subtle variations in substitution patterns. Despite their apparent similarity, compounds within this series display marked differences in both target potency and selectivity against host cells. OJT008 uniquely combines submicromolar antileishmanial activity with an exceptionally wide therapeutic window (selectivity index >600), whereas close analogs OJT006 and OJT007 show substantially lower selectivity indices despite comparable potency [1]. Furthermore, the metal cofactor preference of OJT008—stronger inhibition under Co²⁺ activation than Ni²⁺—differs from the inhibition profiles observed for earlier-generation MetAP inhibitors [2]. These compound-specific attributes render OJT008 non-interchangeable with other OJT-series analogs in experiments requiring high selectivity, defined metal-dependent inhibition, or in vivo efficacy assessment.

Metal cofactor preference mismatch

OJT008’s reported 3.6-fold selectivity for Co²⁺-activated MtMetAP1c may not replicate in other MetAP inhibitors, potentially altering assay interpretation.

Intra-series efficacy variation

Reported higher in vivo parasite load reduction vs. OJT006/007 means substitution within the OJT series may shift study endpoints and model response.

Dual-pathogen profile not interchangeable

Activity against both M. tuberculosis and L. major is not shared by many antiparasitic agents; switching to a single-pathogen tool may limit research scope.

• [1] Rodriguez F, John SF, Johnson J, et al. In Vitro and In Vivo Characterization of Potent Antileishmanial Methionine Aminopeptidase 1 Inhibitors. Antimicrob Agents Chemother. 2020 May 21;64(6):e01422-19. View Source
• [2] Onyenaka C, Idowu KA, Ha NP, Graviss EA, Olaleye OA. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase. Int J Mol Sci. 2023 Dec 5;24(24):17142. View Source

OJT008 Comparative Evidence

In Vivo Antileishmanial Efficacy Advantage

In a direct comparative study evaluating eight novel MetAP1 inhibitors (OJT001–OJT008) against Leishmania major promastigotes, OJT008 demonstrated the lowest 50% effective concentration (EC50) of approximately 0.24 μM at 24 hours. This value represents a 2.5-fold improvement over OJT006 (EC50 ~0.6 μM) and a 1.6-fold improvement over OJT007 (EC50 0.38 μM) [1].

In vivo antileishmanial comparison

Head-to-head

OJT008: 86% footpad parasite load reduction vs control

OJT006 & OJT007: lower reduction (exact values not reported)

Reported higher parasite load reduction in tested set; model-response context

L. major BALB/c model, 13-day dosing

Evidence Dimension	Antiparasitic potency (EC50)
Target Compound Data	~0.24 μM
Comparator Or Baseline	OJT006: ~0.6 μM; OJT007: 0.38 ± 0.006 μM
Quantified Difference	2.5× lower than OJT006; 1.6× lower than OJT007
Conditions	L. major promastigotes; 24 h incubation; in vitro

Why This Matters

Lower EC50 translates to higher potency, enabling effective parasite inhibition at reduced compound concentrations, which is critical for minimizing off-target effects in cell-based screening campaigns.

• [1] Rodriguez F, John SF, Johnson J, et al. In Vitro and In Vivo Characterization of Potent Antileishmanial Methionine Aminopeptidase 1 Inhibitors. Antimicrob Agents Chemother. 2020 May 21;64(6):e01422-19. Table 1. View Source

Potency Against MDR Tuberculosis

OJT008 exhibits a selectivity index (SI = CC50/EC50) of 617.08 against L. major promastigotes relative to intraperitoneal mouse macrophages, the highest among all OJT-series compounds tested. This SI is 5.8-fold higher than that of OJT007 (SI = 107.05) and 4.7-fold higher than that of OJT006 (SI = 131.6), indicating markedly reduced host cell cytotoxicity at antiparasitic concentrations [1].

M. tuberculosis MIC

Cross-study comparable

MIC50 comparable to isoniazid (susceptible strains)

Supports antimycobacterial screening context

MDR strain activity noted in source

Evidence Dimension	Selectivity index (CC50/EC50)
Target Compound Data	617.08
Comparator Or Baseline	OJT006: 131.6; OJT007: 107.05
Quantified Difference	4.7× higher than OJT006; 5.8× higher than OJT007
Conditions	L. major promastigotes (EC50); intraperitoneal mouse macrophages (CC50)

Why This Matters

A higher selectivity index indicates a wider safety margin between antiparasitic efficacy and host cell toxicity, reducing the likelihood of false-positive cytotoxicity hits in phenotypic assays and improving the translational relevance of in vitro findings.

• [1] Rodriguez F, John SF, Johnson J, et al. In Vitro and In Vivo Characterization of Potent Antileishmanial Methionine Aminopeptidase 1 Inhibitors. Antimicrob Agents Chemother. 2020 May 21;64(6):e01422-19. Table 1. View Source

Metal Cofactor Inhibition Selectivity

In a BALB/c mouse model of cutaneous leishmaniasis caused by L. major, oral administration of OJT008 significantly reduced footpad parasite load by 86% compared to the placebo control group (P < 0.01) as quantified by qPCR. Additionally, serum levels of liver enzymes AST and ALT remained within normal ranges and were comparable to placebo-treated mice, and no adverse changes in behavior, appetite, or body weight were observed [1].

Metal cofactor selectivity

Class-level inference

Co²⁺-activated IC50 11 μM; Ni²⁺-activated IC50 40 μM (3.6-fold)

Distinct metal-activation profile; supports metalloenzyme study context

MetAP2-selective fumagillin lacks MetAP1c activity

Evidence Dimension	In vivo parasite burden reduction
Target Compound Data	86% reduction vs. placebo
Comparator Or Baseline	Placebo (vehicle control)
Quantified Difference	86% reduction (P < 0.01)
Conditions	BALB/c mice infected with L. major; oral administration; qPCR quantification

Why This Matters

Demonstrated in vivo efficacy with an acceptable safety profile is a prerequisite for advancing a compound from hit identification to lead optimization. This evidence supports the use of OJT008 in preclinical studies where in vivo proof-of-concept data are required.

• [1] Rodriguez F, John SF, Johnson J, et al. In Vitro and In Vivo Characterization of Potent Antileishmanial Methionine Aminopeptidase 1 Inhibitors. Antimicrob Agents Chemother. 2020 May 21;64(6):e01422-19. Figure 3 and associated text. View Source

In Vivo Safety Profile

OJT008 exhibits a minimum inhibitory concentration (MIC50) of <0.063 µg/mL against both drug-susceptible and multi-drug-resistant (MDR) strains of Mycobacterium tuberculosis. This sub-0.1 µg/mL potency against MDR Mtb positions OJT008 as a potent inhibitor of clinically challenging TB strains, addressing a critical gap in current TB drug discovery pipelines where many compounds lose efficacy against resistant isolates [1].

Hepatotoxicity markers

Class-level inference

ALT & AST levels comparable to control in treated mice

Reported liver enzyme endpoints similar to control; model-safety context

13-day treatment in L. major mouse model

Evidence Dimension	Antimycobacterial potency (MIC50)
Target Compound Data	<0.063 µg/mL
Comparator Or Baseline	MDR Mtb strains (no direct comparator provided; class-level inference based on typical MIC benchmarks for TB drug candidates)
Quantified Difference	Sub-0.1 µg/mL potency against MDR strains
Conditions	In vitro growth inhibition assay; replicating and MDR Mtb strains

Why This Matters

Potency against MDR strains is a differentiating factor when selecting compounds for TB drug discovery, as it suggests OJT008 may retain activity against isolates resistant to first-line agents, enabling its use in target-based screening for novel anti-TB therapies.

• [1] Onyenaka C, Idowu KA, Ha NP, Graviss EA, Olaleye OA. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase. Int J Mol Sci. 2023 Dec 5;24(24):17142. View Source

Target Engagement Validation

OJT008 inhibits recombinant MtMetAP1c with half-maximal inhibitory concentration (IC50) values of 11 µM under CoCl₂ activation and 40 µM under NiCl₂ activation, representing a 3.6-fold preference for the cobalt-activated enzyme state [1]. This metal-dependent inhibition profile is consistent with in silico docking studies showing stronger molecular interactions and a higher binding score for OJT008 in the Co²⁺-bound active site [1].

Target engagement

Supporting evidence

~10-fold potency reduction in MetAP1Lm-overexpressing L. major

Supports on-target mechanism via MetAP1; pathway-specific context

Transgenic promastigote assay

Evidence Dimension	Enzyme inhibition (IC50)
Target Compound Data	11 µM (CoCl₂); 40 µM (NiCl₂)
Comparator Or Baseline	Comparison between metal cofactor conditions (Co²⁺ vs. Ni²⁺)
Quantified Difference	3.6-fold lower IC50 under Co²⁺ activation
Conditions	Recombinant MtMetAP1c; 100 µM metal ion concentration; in vitro enzyme assay

Why This Matters

Understanding metal cofactor preference is essential for assay design in target-based screening campaigns. The distinct inhibition profile of OJT008 allows researchers to select appropriate buffer conditions (Co²⁺ supplementation) to maximize observed inhibitory activity, avoiding false negatives that may arise under suboptimal metal conditions.

• [1] Onyenaka C, Idowu KA, Ha NP, Graviss EA, Olaleye OA. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase. Int J Mol Sci. 2023 Dec 5;24(24):17142. View Source

OJT008 Research Applications

Antitubercular Drug Discovery Targeting MetAP1c

Given its submicromolar EC50 (0.24 µM), exceptional selectivity index (617), and 86% in vivo parasite burden reduction without observable toxicity, OJT008 is ideally suited as a starting point for medicinal chemistry optimization programs targeting cutaneous leishmaniasis [1]. The compound's oral efficacy and favorable safety profile in murine models support its advancement into preclinical development for neglected tropical diseases.

Antileishmanial Lead Optimization

OJT008's potent inhibition of MtMetAP1c (IC50 = 11 µM under Co²⁺ activation) and sub-0.1 µg/mL MIC50 against MDR M. tuberculosis strains establish its utility as a tool compound for validating MetAP as a druggable target in TB [2]. Researchers can employ OJT008 in biochemical and cell-based assays to benchmark new MtMetAP1c inhibitors and to probe the role of metal cofactor specificity in target engagement.

Metalloenzyme Mechanism and Metal Cofactor Selectivity Studies

As the most selective compound among the OJT-series analogs (SI = 617 vs. 107–132 for OJT006/007), OJT008 serves as a reference standard for assessing the selectivity window achievable within this chemical scaffold [1]. It can be used in counter-screens to differentiate target-mediated antiparasitic activity from off-target cytotoxicity when evaluating new MetAP1 inhibitors.

Broad-Spectrum Antiparasitic Probe Development

The 3.6-fold difference in IC50 between Co²⁺- and Ni²⁺-activated MtMetAP1c makes OJT008 a valuable probe for investigating metal cofactor dynamics in metalloprotease enzymology [2]. It can be employed in experiments designed to elucidate how inhibitor binding is modulated by the identity of the active-site metal ion, informing structure-activity relationship (SAR) campaigns for metalloenzyme targets.

Application

Selection Property

Validation Focus

Antitubercular MetAP1c research

Metal cofactor-dependent enzyme inhibition

MIC and target engagement endpoints

Antileishmanial MetAP1 inhibitor research

In vivo parasite load reduction benchmark

Model-response and tolerability endpoints

Metalloenzyme cofactor selectivity research

Metal-dependent IC50 profiling

Binding site coordination and docking studies

Cross-pathogen screening research

Dual-pathogen MetAP1 inhibition

Antiparasitic and antibacterial spectrum profiling

• [1] Rodriguez F, John SF, Johnson J, et al. In Vitro and In Vivo Characterization of Potent Antileishmanial Methionine Aminopeptidase 1 Inhibitors. Antimicrob Agents Chemother. 2020 May 21;64(6):e01422-19. View Source
• [2] Onyenaka C, Idowu KA, Ha NP, Graviss EA, Olaleye OA. Anti-Tuberculosis Potential of OJT008 against Active and Multi-Drug-Resistant Mycobacterium Tuberculosis: In Silico and In Vitro Inhibition of Methionine Aminopeptidase. Int J Mol Sci. 2023 Dec 5;24(24):17142. View Source